2-Methoxy-1,3-diazinan-4-one

• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol
• IUPAC Name: 2-methoxy-1,3-diazinan-4-one
• InChI: InChI=1S/C5H10N2O2/c1-9-5-6-3-2-4(8)7-5/h5-6H,2-3H2,1H3,(H,7,8)
• InChI Key: GZQJZTYQVCDNSB-UHFFFAOYSA-N
• Canonical SMILES: COC1NCCC(=O)N1

Description

2-Methoxy-1,3-diazinan-4-one is a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 3, a ketone group at position 4, and a methoxy substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-1,3-diazinan-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a methoxy-substituted amine with a carbonyl-containing compound, followed by cyclization to form the diazinane ring. The reaction conditions often include the use of solvents such as tetrahydrofuran and catalysts like N,N-Dimethylformamide .

Industrial Production Methods

Industrial production of 2-Methoxy-1,3-diazinan-4-one may involve more scalable and efficient methods, such as continuous flow synthesis or the use of automated reactors. These methods ensure higher yields and purity of the final product, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-1,3-diazinan-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a diverse range of derivatives.

Scientific Research Applications

2-Methoxy-1,3-diazinan-4-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-Methoxy-1,3-diazinan-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in metabolic pathways, resulting in therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Methoxy-1,3-diazinan-4-one with analogous heterocycles, emphasizing structural features, synthesis pathways, and biological activities:

Compound Name	Core Structure	Heteroatoms	Key Substituents	Functional Groups	Synthesis Method	Biological Activity	References
2-Methoxy-1,3-diazinan-4-one	1,3-diazinan-4-one	2N (1,3)	2-OCH3, 4-ketone	Ketone, Methoxy	Not explicitly described	Not reported	-
4-Methoxy-4-methyl-6-phenyl-1,3-diazinane-2-thione	1,3-diazinane-2-thione	2N (1,3)	4-OCH3, 4-CH3, 6-Ph, 2-thione	Thione, Methoxy, Methyl	Crystallographically characterized	Structural data only
1,3-Benzothiazinan-4-one derivatives	Benzothiazinan-4-one	1N, 1S	Benzofused ring, 4-ketone	Ketone, Sulfonyl	Condensation of 4-methylsulfonylbenzaldehyde with amines/thiosalicylic acid	Antibacterial (indirect evidence)
5-aryl-1,2-thiazinan-3-one-1,1-dioxide	Thiazinane-3-one-1,1-dioxide	1N, 1S	Sulfone groups, aryl	Sulfone, Ketone	Michael addition, NaOMe cyclization	Not specified
1,3-Oxazinan-2-one analogues	Oxazinan-2-one	1N, 1O	Variable substituents	Ketone	Multi-step synthesis (LiHMDS, cyclization)	Significant biological activities

Key Structural and Functional Differences:

Heteroatom Composition: Diazinanes (2N) vs. thiazinanes (1N, 1S) vs. oxazinanones (1N, 1O). Sulfur and oxygen atoms influence electron density and reactivity. For example, sulfone groups in thiazinanes enhance metabolic stability .

Synthesis Pathways: Thiazinanes and benzothiazinanones often employ condensation reactions with thiosalicylic acid or sulfonyl precursors . Oxazinanones require specialized reagents like LiHMDS and cyclization steps . Diazinane derivatives (e.g., ) are characterized via X-ray crystallography, highlighting their stable crystalline forms .

Biological Relevance: While 2-Methoxy-1,3-diazinan-4-one’s activity is undocumented, structurally related compounds exhibit antibacterial (e.g., naphthoquinone oximes in ) and broad bioactive properties (e.g., oxazinanones in ) .